Cas no 40632-26-6 (Cytarabine-d)

Cytarabine-d is a deuterated analog of cytarabine, a nucleoside antimetabolite widely used in chemotherapy. The incorporation of deuterium atoms at specific positions enhances the metabolic stability of the molecule, potentially reducing the rate of enzymatic degradation and prolonging its therapeutic effect. This modification may also lead to improved pharmacokinetic profiles, such as extended half-life and reduced interpatient variability. Cytarabine-d is primarily utilized in research settings to study deuterium's impact on drug metabolism and efficacy, offering insights for the development of optimized therapeutic agents. Its application is particularly relevant in oncology research, where precise control over drug behavior is critical.

Cytarabine-d structure

Product Name:Cytarabine-d

CAS No:40632-26-6

MF:C₉H₁₃N₃O₅

MW:245.228945493698

CID:1005271

PubChem ID:139267848

Update Time:2025-05-28

Cytarabine-d Chemical and Physical Properties

Names and Identifiers

- Cytarabine-d2
- Cytarabine-5,6-d2
- 5,6-Dideuterio-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-iminopyrimidin-2-one
- Cytarabine-d
- F90692
- 40632-26-6
- HY-13605S
- MS-23467
- CS-0255654
- 2(1H)-Pyrimidinone-5,6-d2, 4-amino-1-ss-D-arabinofuranosyl- (9CI); Cytosine-5,6-d2-1-ss-D-arabinofuranoside; Cytarabine-d2; 4-Amino-1-ss-D-arabinofuranosyl-2(1H)-pyrimidinone-5,6-d2; Cytarabine-5,6-D2
- Inchi： 1S/C9H13N3O5/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16)/t4-,6-,7+,8-/m1/s1/i1D,2D
- InChI Key： UHDGCWIWMRVCDJ-RPTLDJJYSA-N
- SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C([2H])=C([2H])C(=N)NC1=O)O)O

Computed Properties

Exact Mass: 245.09807402g/mol
Monoisotopic Mass: 245.09807402g/mol
Isotope Atom Count: 2
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.9
Topological Polar Surface Area: 126

Cytarabine-d Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C998101-5mg	Cytarabine-5,6-d2	40632-26-6		5mg	$ 844.00	2023-09-08
TRC	C998101-10mg	Cytarabine-5,6-d2	40632-26-6		10mg	$ 1401.00	2023-09-08
MedChemExpress	HY-13605S-1mg	Cytarabine-d	40632-26-6	≥98.0%	1mg	￥4200	2025-04-16
Key Organics Ltd	MS-23467-1mg	Cytarabine-d2	40632-26-6	>97%	1mg	£1206.95	2025-02-09
A2B Chem LLC	AF88406-1mg	Cytarabine-d2	40632-26-6	98%	1mg	$785.00	2024-04-20
A2B Chem LLC	AF88406-5mg	Cytarabine-d2	40632-26-6	98%	5mg	$2285.00	2024-04-20
A2B Chem LLC	AF88406-10mg	Cytarabine-d2	40632-26-6	98	10mg	$1474.00	2023-12-30
1PlusChem	1P00CMMU-1mg	Cytarabine-d2	40632-26-6	98%	1mg	$785.00	2025-02-26
1PlusChem	1P00CMMU-5mg	Cytarabine-d2	40632-26-6	98%	5mg	$2285.00	2025-02-26
MedChemExpress	HY-13605S-500μg	Cytarabine-d	40632-26-6	≥98.0%	500μg	￥2600	2025-04-16